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Compound of Interest

Compound Name: 2,4-Dichloro-5-nitropyridine

Cat. No.: B033049 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2,4-
Dichloro-5-nitropyridine, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Immediate Safety and Hazard Summary
2,4-Dichloro-5-nitropyridine is a hazardous chemical that requires careful handling. It is

harmful if swallowed, inhaled, or comes into contact with skin[1][2]. The substance causes skin

and serious eye irritation and may lead to respiratory irritation[2][3][4][5]. Environmental release

must be avoided; do not allow the material to enter drains or water courses[1][3][6]. In case of

fire, it may emit toxic fumes such as carbon monoxide, nitrogen oxides, and hydrogen chloride

gas[1][3][7].

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe collection, storage, and disposal of 2,4-
Dichloro-5-nitropyridine waste.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing the appropriate PPE. All waste

handling operations should be conducted within a certified chemical fume hood[1][8][9].
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Eye Protection: Chemical safety goggles or glasses are mandatory[1][7][8].

Hand Protection: Wear compatible, chemical-resistant gloves. Inspect gloves before use[1]

[2][7].

Body Protection: A fully-buttoned lab coat or other protective clothing is required[1][2][7].

Respiratory Protection: If there is a risk of dust formation or aerosol generation, use a

NIOSH-approved respirator (such as a type N95 dust mask)[2][7].

Step 2: Waste Collection and Segregation

Proper containment is the first step in the disposal process.

Container: Collect waste 2,4-Dichloro-5-nitropyridine and any contaminated materials

(e.g., absorbent pads, gloves) in a designated, leak-proof, and sealable container that is

chemically compatible[6][8][10][11].

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "2,4-Dichloro-5-nitropyridine," and an indication of its hazards (e.g.,

"Toxic," "Irritant")[10][11][12].

Segregation: Do not mix this waste with other chemical waste streams unless compatibility is

confirmed. It is incompatible with strong oxidizing agents, strong acids, and strong bases[1]

[3][7][10].

Step 3: Temporary Waste Storage

Store the sealed waste container in a designated satellite accumulation area while awaiting

pickup.

Location: The storage area must be a cool, dry, and well-ventilated space, away from heat or

ignition sources[8][9].

Containment: Keep the container tightly closed except when adding waste[8][11][12]. Utilize

secondary containment to prevent spills[11].

Incompatibles: Ensure the container is stored separately from incompatible materials[10][11].
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Step 4: Handling Spills During Collection

In the event of a small spill in the waste collection area:

Ensure proper PPE is worn and the area is well-ventilated[2][3].

Contain the spill and absorb it with an inert, dry material such as sand, vermiculite, or other

non-combustible absorbent[7][8][9][10].

Carefully sweep or scoop up the absorbed material, avoiding dust creation, and place it into

the designated hazardous waste container[2][3][6][8].

Clean the spill area and wash it after material pickup is complete[7].

For large spills, evacuate the area immediately and contact your institution's Environmental

Health and Safety (EHS) department or emergency response team[10].

Step 5: Final Disposal

The ultimate disposal of 2,4-Dichloro-5-nitropyridine must be conducted by professionals in

accordance with all regulations.

Professional Disposal: Arrange for the collection of the waste container by a licensed

hazardous waste disposal company or your institution's EHS department[3][6][8].

Regulatory Compliance: Disposal procedures must strictly adhere to all local, regional, and

national hazardous waste regulations[1][3]. Chemical waste generators are responsible for

ensuring complete and accurate classification and documentation[3].

Prohibited Actions: Never dispose of this chemical down the drain or in the regular trash[1][2]

[6]. Evaporation is not an acceptable method of disposal[13].

Chemical and Hazard Data
The following table summarizes key quantitative data for 2,4-Dichloro-5-nitropyridine.
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Property Value Source(s)

CAS Number 4487-56-3 [1][4]

Molecular Formula C₅H₂Cl₂N₂O₂ [4]

Molecular Weight 192.98 g/mol [4]

Appearance Pale yellow to brown solid [14][15]

Hazard Statements
H301/H302, H315, H319,

H335
[2][4][5]

GHS Hazard Codes

H301/H302: Toxic/Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2][4][5]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of 2,4-Dichloro-5-
nitropyridine.
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Step 1: Preparation

Step 2 & 3: Waste Collection & Storage

Step 4: Spill Contingency

Step 5: Final Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Place Waste in a Labeled,
Compatible Container

Keep Container Securely Sealed

Store in Designated Satellite
Accumulation Area

Segregate from Incompatibles
(Oxidizers, Acids, Bases)

Spill Occurs?

Small Spill:
Absorb with Inert Material,

Collect for Disposal

Yes (Small)

Large Spill:
Evacuate & Contact EHS

Yes (Large)

Container Full or No
Longer in Use

No

Arrange Pickup with EHS or
Licensed Waste Contractor

Complete Required
Waste Manifests

Waste Transported for
Professional Disposal (Incineration)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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